Cas no 1246685-37-9 (5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1246685-37-9
• MF: C₈H₆INO₂
• MW: 275.043214321136
• MDL: MFCD23769030
• CID: 4580294
• PubChem ID: 66697022
• Update Time: 2025-06-07

5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

• MDL： MFCD23769030
• Inchi： 1S/C8H6INO2/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,1H3
• InChI Key： BJDBOSULOVAJMC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(I)C=C2N(C)C1=O

Additional information on 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

Professional Introduction to 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No: 1246685-37-9)

5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No: 1246685-37-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the benzoxazole family, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of an iodine substituent at the 5-position and a methyl group at the 3-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one consists of a benzoxazole core with a dihydro substitution at the 2 and 3 positions. This modification enhances the compound's solubility and bioavailability while maintaining its pharmacological efficacy. The iodine atom at the 5-position serves as a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. These reactions can be catalyzed by various palladium-based catalysts, enabling the introduction of diverse functional groups at different positions of the benzoxazole ring.

In recent years, there has been a surge in research focused on developing novel benzoxazole derivatives with enhanced therapeutic profiles. One particularly promising area is the exploration of these compounds as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, including cancer. By targeting specific kinases, 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one and its derivatives have shown potential in inhibiting aberrant signaling cascades associated with tumor growth and progression.

Recent studies have highlighted the compound's ability to modulate the activity of tyrosine kinases, which are overexpressed in many solid tumors. The iodine substituent facilitates the introduction of aryl groups via Suzuki-Miyaura cross-coupling reactions, allowing for the generation of libraries of kinase inhibitors with tailored selectivity profiles. Preliminary in vitro assays have demonstrated that certain derivatives exhibit submicromolar IC50 values against wild-type and mutant forms of kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These findings suggest that 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one could serve as a lead compound for developing next-generation anticancer agents.

Beyond its applications in oncology, 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one has also been investigated for its potential in treating inflammatory diseases. The benzoxazole scaffold is known to interact with various biological targets involved in inflammation pathways. For instance, some derivatives have been found to inhibit COX (cyclooxygenase) enzymes and LOX (lipoxygenase) enzymes, which are key mediators of inflammation. Additionally, the compound's ability to modulate microglial activation has opened up avenues for exploring its role in neuroinflammatory conditions such as Alzheimer's disease and multiple sclerosis.

The synthesis of 5-iodo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one can be achieved through multiple routes depending on the desired purity and scalability requirements. One common approach involves the condensation of an appropriate aldehyde with a hydroxamic acid derivative under acidic conditions. Subsequent cyclization followed by iodination yields the target compound. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl groups at specific positions on the benzoxazole ring. These synthetic strategies allow for fine-tuning of the compound's structure while maintaining high yields and purity.

In conclusion,5-iodo-3-methyl -2 , 3 -dihydro -1 , 3 -benz ox az ol - 2 -on e (CAS No: 1246685 -37 -9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization and optimization towards developing novel therapeutics. With ongoing advancements in synthetic methodologies and computational modeling techniques, this benz ox az ole derivative continues to be a focal point in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.